Cas no 122019-40-3 (Isoxazolo[4,5-b]pyridin-3(2H)-one)

• Product Name: Isoxazolo[4,5-b]pyridin-3(2H)-one
• CAS No: 122019-40-3
• MF: C₆H₄N₂O₂
• MW: 136.108160972595
• CID: 104593
• PubChem ID: 18696216
• Update Time: 2025-04-18

Isoxazolo[4,5-b]pyridin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[4,5-b]pyridin-3(2H)-one
• [1,2]oxazolo[4,5-b]pyridin-3-one
• Isoxazolo[4,5-b]pyridin-3(2H)-one (9CI)
• DTXSID50595658
• SCHEMBL12432729
• 122019-40-3
• AT37163
• [1,2]Oxazolo[4,5-b]pyridin-3(2H)-one
• SCHEMBL6995339
• DB-297698

• Inchi： 1S/C6H4N2O2/c9-6-5-4(10-8-6)2-1-3-7-5/h1-3H,(H,8,9)
• InChI Key： NZYHQGWJHXLVCA-UHFFFAOYSA-N
• SMILES： O1C2C=CC=NC=2C(N1)=O

Computed Properties

• Exact Mass: 136.02732
• Monoisotopic Mass: 136.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines